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2,3,5,4’-Tetrahydroxyl-diphenylethylene 2-O-β-D-glucoside (TSG) is a stilbene glucoside that has been found in P. multiflorum and has diverse biological activities. It scavenges DPPH radicals in a cell-free assay (IC50 = 40 µM). TSG inhibits doxorubicin-induced apoptosis, loss of mitochondrial membrane potential, and generation of reactive oxygen species (ROS) in mouse cardiomyocytes. Ex vivo, TSG (30, 60, and 120 mg/kg) increases acetylcholine-induced relaxation of, and nitric oxide (NO) levels in, aortic rings isolated from a rat model of diet-induced atherosclerosis. In vivo, TSG (15 and 40 mg/kg) reduces infarct area and neuronal apoptosis in a mouse model of ischemia and reperfusion injury induced by middle cerebral artery occlusion (MCAO).
(E)-2,3,5,4'-tetrahydroxystilbene-2-O-beta-D-glucoside is a stilbenoid that is trans-stilbene which has been substituted by h...
Other Compounds (1)